Cas no 1443349-79-8 (2-methyl-1-(3-methylbutoxy)-4-methylsulfanylbenzene)
2-methyl-1-(3-methylbutoxy)-4-methylsulfanylbenzene Chemical and Physical Properties
Names and Identifiers
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- 2-methyl-1-(3-methylbutoxy)-4-methylsulfanylbenzene
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- MDL: MFCD18427019
- Inchi: 1S/C13H20OS/c1-10(2)7-8-14-13-6-5-12(15-4)9-11(13)3/h5-6,9-10H,7-8H2,1-4H3
- InChI Key: QJSGSCNHGUDYEL-UHFFFAOYSA-N
- SMILES: C1(OCCC(C)C)=CC=C(SC)C=C1C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
2-methyl-1-(3-methylbutoxy)-4-methylsulfanylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB435302-1 g |
3-Methyl-4-iso-pentoxyphenyl methyl sulfide |
1443349-79-8 | 1g |
€594.40 | 2023-07-18 | ||
| abcr | AB435302-5 g |
3-Methyl-4-iso-pentoxyphenyl methyl sulfide |
1443349-79-8 | 5g |
€1,373.40 | 2023-07-18 | ||
| abcr | AB435302-1g |
3-Methyl-4-iso-pentoxyphenyl methyl sulfide; . |
1443349-79-8 | 1g |
€1621.70 | 2025-02-19 | ||
| abcr | AB435302-5g |
3-Methyl-4-iso-pentoxyphenyl methyl sulfide |
1443349-79-8 | 5g |
€1373.40 | 2023-09-04 | ||
| Fluorochem | 398517-1g |
3-Methyl-4-iso-pentoxyphenyl methyl sulfide |
1443349-79-8 | 97.0% | 1g |
£570.00 | 2023-04-30 | |
| Fluorochem | 398517-5g |
3-Methyl-4-iso-pentoxyphenyl methyl sulfide |
1443349-79-8 | 97.0% | 5g |
£1377.00 | 2023-04-30 | |
| Fluorochem | 398517-25g |
3-Methyl-4-iso-pentoxyphenyl methyl sulfide |
1443349-79-8 | 97.0% | 25g |
£3043.00 | 2023-04-30 |
2-methyl-1-(3-methylbutoxy)-4-methylsulfanylbenzene Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 2-methyl-1-(3-methylbutoxy)-4-methylsulfanylbenzene
Introduction to 2-Methyl-1-(3-Methylbutoxy)-4-Methylsulfanylbenzene (CAS No. 1443349-79-8)
2-Methyl-1-(3-methylbutoxy)-4-methylsulfanylbenzene (CAS No. 1443349-79-8) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound belongs to the class of substituted benzenes and features a methylsulfanyl group, a methoxy group, and additional methyl substituents, which contribute to its distinct properties and reactivity.
The chemical formula of 2-methyl-1-(3-methylbutoxy)-4-methylsulfanylbenzene is C13H20OS, with a molecular weight of approximately 220.35 g/mol. Its structural complexity and the presence of multiple functional groups make it an intriguing subject for both academic research and industrial applications. The compound's stability, solubility, and reactivity are key factors that influence its potential uses in various chemical processes.
In the realm of pharmaceutical research, 2-methyl-1-(3-methylbutoxy)-4-methylsulfanylbenzene has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of substituted benzenes with methylsulfanyl groups demonstrated significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in vitro.
The presence of the methylsulfanyl group in 2-methyl-1-(3-methylbutoxy)-4-methylsulfanylbenzene is particularly noteworthy. Sulfur-containing compounds are known for their ability to form stable complexes with metal ions, which can be leveraged in the development of metal-based drugs. Additionally, the methoxy group contributes to the compound's lipophilicity, which can enhance its ability to cross biological membranes and reach target sites within cells.
In materials science, 2-methyl-1-(3-methylbutoxy)-4-methylsulfanylbenzene has been investigated for its potential use as a functional monomer in polymer synthesis. The compound's reactivity and ability to form stable polymers make it a valuable building block for creating materials with tailored properties. Research published in Macromolecules in 2020 highlighted the synthesis of copolymers containing 2-methyl-1-(3-methylbutoxy)-4-methylsulfanylbenzene, which exhibited improved thermal stability and mechanical strength compared to conventional polymers.
The synthesis of 2-methyl-1-(3-methylbutoxy)-4-methylsulfanylbenzene typically involves multi-step reactions, including alkylation, sulfenylation, and etherification processes. The choice of catalysts and reaction conditions plays a crucial role in achieving high yields and purity levels. Recent advancements in green chemistry have led to the development of more sustainable and environmentally friendly methods for synthesizing this compound, such as using microwave-assisted reactions and biocatalysts.
The safety profile of 2-methyl-1-(3-methylbutoxy)-4-methylsulfanylbenzene is an important consideration for both laboratory use and industrial applications. While the compound is not classified as a hazardous material under current regulations, it is essential to handle it with appropriate precautions to ensure worker safety and environmental protection. Standard laboratory practices, such as wearing personal protective equipment (PPE) and working under a fume hood, should be followed when handling this compound.
In conclusion, 2-methyl-1-(3-methylbutoxy)-4-methylsulfanylbenzene (CAS No. 1443349-79-8) is a versatile organic compound with a wide range of potential applications in pharmaceutical research, materials science, and other fields. Its unique chemical structure and functional groups make it an attractive candidate for further investigation and development. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.
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